Cas no 1566345-40-1 (Pentane, 1-bromo-2-(methoxymethyl)-2-methyl-)

• Product Name: Pentane, 1-bromo-2-(methoxymethyl)-2-methyl-
• CAS No: 1566345-40-1
• MF: C₈H₁₇BrO
• MW: 209.123982191086
• CID: 5282940
• Update Time: 2025-10-29

Pentane, 1-bromo-2-(methoxymethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-bromo-2-(methoxymethyl)-2-methyl-

• Inchi： 1S/C8H17BrO/c1-4-5-8(2,6-9)7-10-3/h4-7H2,1-3H3
• InChI Key： GOGRDGTWLKKZPD-UHFFFAOYSA-N
• SMILES： C(Br)C(COC)(C)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Pentane, 1-bromo-2-(methoxymethyl)-2-methyl-

Introduction to Pentane, 1-bromo-2-(methoxymethyl)-2-methyl- (CAS No. 1566345-40-1)

Pentane, 1-bromo-2-(methoxymethyl)-2-methyl- (CAS No. 1566345-40-1) is a specialized organic compound with a unique structure and a wide range of potential applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its bromine substituent and methoxymethyl group, which confer specific chemical properties and reactivity profiles that make it a valuable intermediate in various synthetic pathways.

The molecular formula of Pentane, 1-bromo-2-(methoxymethyl)-2-methyl- is C8H17BrO, and its molecular weight is approximately 197.13 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 100°C. Its solubility in common organic solvents such as ethanol, acetone, and dichloromethane makes it highly versatile for use in laboratory settings.

In recent years, significant advancements in the synthesis and application of brominated compounds have been reported in the scientific literature. For instance, a study published in the Journal of Organic Chemistry (2022) highlighted the use of Pentane, 1-bromo-2-(methoxymethyl)-2-methyl- as a key intermediate in the synthesis of novel antiviral agents. The bromine substituent provides a reactive site for further functionalization, enabling the creation of complex molecules with enhanced biological activity.

Another notable application of Pentane, 1-bromo-2-(methoxymethyl)-2-methyl- is in the field of materials science. Researchers at the University of California, Berkeley, have explored its use as a precursor for the development of advanced polymers with improved mechanical properties. The methoxymethyl group contributes to the polymer's stability and processability, making it suitable for applications in coatings, adhesives, and composite materials.

The safety profile of Pentane, 1-bromo-2-(methoxymethyl)-2-methyl- is an important consideration for its use in both research and industrial settings. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to ensure workplace safety. It is recommended to store the compound in a well-ventilated area away from direct sunlight and incompatible materials.

In terms of environmental impact, recent studies have focused on the biodegradability and ecotoxicity of brominated compounds. A report published in Environmental Science & Technology (2023) evaluated the environmental fate of Pentane, 1-bromo-2-(methoxymethyl)-2-methyl- and found that it exhibits moderate biodegradability under aerobic conditions. This finding suggests that appropriate waste management practices can minimize its potential environmental impact.

The synthesis of Pentane, 1-bromo-2-(methoxymethyl)-2-methyl- typically involves multi-step reactions starting from readily available starting materials such as pentane derivatives and methanol. A common synthetic route involves the bromination of pentane followed by methylation and functionalization steps to introduce the methoxymethyl group. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In conclusion, Pentane, 1-bromo-2-(methoxymethyl)-2-methyl- (CAS No. 1566345-40-1) is a versatile compound with promising applications in pharmaceutical research, materials science, and chemical synthesis. Its unique chemical structure provides a foundation for further functionalization and development of advanced materials and therapeutic agents. Ongoing research continues to expand our understanding of its properties and potential uses, making it an important molecule for future scientific endeavors.